Cas no 59693-01-5 (4-Quinolinol,4-ethynyldecahydro-2-methyl-)

• Product Name: 4-Quinolinol,4-ethynyldecahydro-2-methyl-
• CAS No: 59693-01-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 371254
• Update Time: 2025-04-19

4-Quinolinol,4-ethynyldecahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol,4-ethynyldecahydro-2-methyl-
• 4-ethynyl-2-methyl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinolin-4-ol
• 4-Ethynyl-2-methyl-decahydro-quinolin-4-ol
• 2e-methyl-4e-hydroxy-4a-ethinyl-trans-decahydroquinoline
• 4-cis-4-hydroxy-2e-methyl-4-ethynyl-trans-decahydroquinoline

• Inchi： 1S/C12H19NO/c1-3-12(14)8-9(2)13-11-7-5-4-6-10(11)12/h1,9-11,13-14H,4-8H2,2H3
• InChI Key： CGXPLMNBJQMOOL-UHFFFAOYSA-N
• SMILES： OC1(C#C)CC(C)NC2CCCCC21

Computed Properties

• Exact Mass: 193.14700
• Monoisotopic Mass: 194.154489
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8

Experimental Properties

• Boiling Point: 293.364°C at 760 mmHg
• Flash Point: 93.304°C
• PSA: 32.26000
• LogP: 1.62010

4-Quinolinol,4-ethynyldecahydro-2-methyl- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines